2-(4-(2,5-Dioxopyrrolidin-1-yl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H19N3O4S/c21-18(26)17-13-3-1-2-4-14(13)28-20(17)22-19(27)11-5-7-12(8-6-11)23-15(24)9-10-16(23)25/h5-8H,1-4,9-10H2,(H2,21,26)(H,22,27)
• InChI Key: HPBPTGMPZCROFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O)C(=O)N
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

2-(4-(2,5-Dioxopyrrolidin-1-yl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(2,5-Dioxopyrrolidin-1-yl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(2,5-Dioxopyrrolidin-1-yl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications and Material Science

• Heterocyclic Synthesis : The synthesis of benzo[b]thiophen-2-yl-hydrazonoesters involves coupling 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide with either ethyl cyanoacetate or ethyl acetoacetate. This process facilitates the creation of various heterocyclic compounds, such as pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, showcasing the compound's utility in expanding the chemical diversity of synthetic heterocycles (Mohareb et al., 2004).

• Antimicrobial and Docking Studies : In another study, derivatives synthesized from the base compound exhibited antimicrobial properties and were subjected to docking studies to understand their interactions with biological targets. This suggests potential applications in drug design and the development of new antimicrobials (Talupur et al., 2021).

• Anti-Inflammatory and Analgesic Agents : Novel derivatives derived from the compound have been investigated for their anti-inflammatory and analgesic properties. Some synthesized compounds demonstrated high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, indicating the compound's potential as a precursor in developing new therapeutic agents (Abu‐Hashem et al., 2020).

• Antitubercular Evaluation : Derivatives of the compound have also been designed, synthesized, and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis. Some analogues showed potent activity with low cytotoxicity, highlighting the compound's significance in the search for new antitubercular agents (Pulipati et al., 2016).